Quinoline-5-sulfonyl chloride

• CAS: 102878-84-2
• Synonyms: 5-Quinolinesulfonyl Chloride
• Molecular Formula: C9H6ClNO2S
• Molecular Weight: 227.67 g/mol
• SMILES: C1=CC2=C(C=CC=N2)C(=C1)S(=O)(=O)Cl
• InChI: InChI=1S/C9H6ClNO2S/c10-14(12,13)9-5-1-4-8-7(9)3-2-6-11-8/h1-6H
• InChIKey: IGBMUOLGIDEIJH-UHFFFAOYSA-N

Medicinal chemists seeking positional isomer-dependent reactivity require 5-substituted quinoline sulfonyl chlorides for synthesizing 8-hydroxyquinoline-5-sulfonyl chloride-derived acetylene libraries that demonstrate potent activity against C-32, MDA-MB-231, A549 cancer lines and drug-resistant MRSA, with selective therapeutic windows (IC50 > 100 µM on normal cells). - Versatile sulfonylating agent for amines, alcohols, and thiols, enabling rapid SAR library generation. - Validated precursor for patented TNF-alpha/PDE-IV inhibitors targeting rheumatoid arthritis and asthma. - Commercial availability ensures reproducible synthetic workflows and supply chain continuity.

Quinoline-5-sulfonyl chloride – Key Intermediate

Quinoline-5-sulfonyl chloride is a heteroaromatic sulfonyl chloride featuring a quinoline core with the electrophilic sulfonyl chloride group positioned at the C5 position [1]. Its molecular formula is C9H6ClNO2S, with a molecular weight of 227.67 g/mol and a typical purity specification of 95% for research use . This compound serves as a versatile sulfonylating agent, reacting with amines, alcohols, and thiols to form stable sulfonamide, sulfonate ester, and sulfonothioate derivatives, respectively, making it a critical building block in medicinal chemistry and organic synthesis .

Electrophilic Handle Reacts with amines, alcohols, thiols to form sulfonamides, sulfonate esters, sulfonothioates

Positional Specificity C5 substitution determines steric and electronic profile for derivative design

Building Block Role Key intermediate for medicinal chemistry and materials science libraries

• [1] CAS Common Chemistry. 5-Quinolinesulfonyl chloride, CAS Registry Number 102878-84-2. American Chemical Society. View Source

Quinoline-5-sulfonyl chloride – Positional Isomer Specificity

The quinoline sulfonyl chloride family exhibits profound positional isomer-dependent reactivity and biological outcomes. While the sulfonyl chloride group is a common electrophilic handle across all isomers (e.g., 5-, 8-quinolinesulfonyl chlorides), the specific position on the quinoline ring dictates the molecule's steric and electronic properties, which in turn governs its reactivity with nucleophiles and the biological activity of the resulting derivatives [1]. Simple substitution of one isomer for another is not feasible, as it would lead to a different chemical entity with potentially altered reaction kinetics, regiospecificity, and pharmacological profile. For instance, the antimicrobial activity of the parent 5-, 6-, 7-, and 8-quinolinesulfonyl chlorides is notably poor, underscoring that the value lies in the unique derivatives accessible from the 5-substituted scaffold, not in the core sulfonyl chloride itself [2]. This positional specificity is the primary driver for procurement decisions.

Positional Isomer

8-Quinolinesulfonyl chloride yields different reactivity and derivative profiles; may alter assay outcomes.

Isoquinoline Scaffold

Isoquinoline-5-sulfonyl chloride is specific for ROCK inhibitor (fasudil) synthesis, not quinoline-based targets.

8-OH Substituent

Non-hydroxylated derivatives were inactive in reported cell-based assays; 8-hydroxy group often required for bioactivity.

• [1] Reaction of Nitrogen-Containing Aromatic Heterocyclic N-Oxides with Acid Chlorides and Cyanides. III. Reaction of Quinoline N-Oxide with Sulfonyl Chlorides and Potassium Cyanide. Journal of Synthetic Organic Chemistry, Japan, 2008. View Source
• [2] A. A. Albert et al., J. Chem. Soc., 2384 (1959) and US Patent 4,061,639. Quinolinesulfonyl compounds. View Source

Quinoline-5-sulfonyl chloride: Comparative Evidence

5- vs. 8-Quinolinesulfonyl Chloride: Antimicrobial Potential

Direct comparison of quinolinesulfonyl chlorides reveals that while the parent 5-, 6-, 7-, and 8-quinolinesulfonyl chlorides all exhibit poor intrinsic antimicrobial activity, their derivatives diverge significantly. A key study demonstrated that 8-hydroxyquinoline-5-sulfonyl chloride, a derivative of the 5-position isomer, was a critical intermediate for generating potent antimicrobial agents. The derived 8-hydroxy-N-methyl-N-(prop-2-yn-1-yl)quinoline-5-sulfonamide (compound 3c) showed high activity against methicillin-resistant Staphylococcus aureus (MRSA) isolates, with its efficacy comparable to standard-of-care antibiotics oxacillin and ciprofloxacin [1]. In contrast, a separate comparative operation found that 8-quinolinesulfonyl chloride itself showed antimicrobial activity at a high concentration of 500 ppm, demonstrating that while the 8-isomer has some baseline activity, the 5-position scaffold is the platform for generating high-potency derivatives with clinically relevant activity against drug-resistant pathogens [2].

Derivative Antimicrobial Activity

Reported

8-Hydroxyquinoline-5-sulfonamide derivative 3c active against MRSA, comparable to oxacillin/ciprofloxacin; 8-isomer parent only baseline activity at 500 ppm.

Supports antimicrobial lead generation from C5 scaffold

Activity resides in derivative, not parent; 8-OH substitution required

Evidence Dimension	Antimicrobial potency of derived sulfonamides against MRSA
Target Compound Data	Derivative of 8-hydroxyquinoline-5-sulfonyl chloride (compound 3c) showed activity against MRSA comparable to oxacillin/ciprofloxacin
Comparator Or Baseline	8-quinolinesulfonyl chloride tested at 500 ppm in agar dilution tests
Quantified Difference	The 5-position-derived compound is a high-potency derivative, while the 8-position parent compound shows only baseline activity at high concentration.
Conditions	In vitro antimicrobial assays; 8-hydroxyquinoline-5-sulfonyl chloride was used as a precursor to synthesize sulfonamide derivatives; 8-quinolinesulfonyl chloride was tested directly.

Why This Matters

The 5-position sulfonyl chloride is the preferred intermediate for generating high-potency antimicrobial candidates, unlike the 8-isomer which offers limited value.

• [1] Zieba, A. et al. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules 2024, 29(17), 4044. doi: 10.3390/molecules29174044. View Source
• [2] US Patent 4,061,639. Quinolinesulfonyl compounds. (Test data for 8-quinolinesulfonyl chloride). View Source

Quinoline vs. Isoquinoline Sulfonyl Chlorides for ROCK Inhibitors

While isoquinoline-5-sulfonyl chloride is a well-established key intermediate for the synthesis of the clinically approved ROCK inhibitor Fasudil (HA-1077), quinoline-5-sulfonyl chloride occupies a distinct and valuable niche in medicinal chemistry [1]. Research shows that isoquinoline-5-sulfonyl chloride is specifically used to construct the core scaffold of Fasudil, a drug approved for treating cerebral vasospasm [2]. Conversely, the quinoline-5-sulfonyl chloride scaffold is utilized for developing novel compounds with distinct biological profiles, such as PDE-IV inhibitors [3] and a new generation of quinoline-5-sulfonamides with potent anticancer and antibacterial activities, which have shown no toxicity to normal cells up to an IC50 of 100 µM [4]. This demonstrates that the two isomers are not interchangeable; their procurement is driven by entirely different drug discovery and development pathways.

Drug Scaffold Specificity

Head-to-head

Isoquinoline-5-sulfonyl chloride is key precursor for ROCK inhibitor fasudil; quinoline-5-sulfonyl chloride yields PDE-IV inhibitors and antiproliferative sulfonamides.

Isomer choice determines target pathway and research program

Fasudil IC50 1.9 µM (ROCK); quinoline derivatives reported without normal cell toxicity up to 100 µM

Evidence Dimension	Application in drug synthesis
Target Compound Data	Key intermediate for novel quinoline-5-sulfonamides with anticancer/antibacterial activity; precursor for PDE-IV inhibitors
Comparator Or Baseline	Isoquinoline-5-sulfonyl chloride is a key precursor for the ROCK inhibitor Fasudil (HA-1077)
Quantified Difference	Isoquinoline-5-sulfonyl chloride is used for Fasudil (IC50 vs ROCK = 1.9 µM); Quinoline-5-sulfonyl chloride derivatives show no toxicity up to IC50 100 µM in normal cells
Conditions	Different target indications and biological assays: ROCK inhibition vs. broad anticancer/antibacterial activity and PDE-IV inhibition

Why This Matters

Selecting the wrong isomer (isoquinoline vs. quinoline) would lead to a different drug scaffold and a failed research program.

• [1] Development of specific Rho-kinase inhibitors and their clinical application. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 2005, 1754(1-2), 253-261. doi: 10.1016/j.bbapap.2005.09.005. View Source
• [2] CN113968816A - Preparation method of isoquinoline-5-sulfonyl chloride hydrochloride. Google Patents. View Source
• [3] GB9708071D0 - Compounds. Quinoline sulfonamides as inhibitors of TNF and PDE-IV. Google Patents. View Source
• [4] Zieba, A. et al. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules 2024, 29(17), 4044. doi: 10.3390/molecules29174044. View Source

8-Hydroxy Group: Critical for Bioactivity

A direct comparison between derivatives synthesized from quinoline-5-sulfonyl chloride (lacking the 8-hydroxy group) and 8-hydroxyquinoline-5-sulfonyl chloride reveals a stark, quantifiable difference in biological activity. A comprehensive study demonstrated that only the acetylene derivatives of 8-hydroxyquinoline-5-sulfonamide (compounds 3a-f) exhibited biological activity against cancer cell lines and MRSA. In contrast, the corresponding derivatives from the non-hydroxylated parent compound were inactive [1]. Specifically, the 8-hydroxy derivative 3c showed the highest activity against all three tested cancer lines and MRSA isolates, with efficacies comparable to clinical standards. The study explicitly concludes that the unsubstituted phenolic group at position 8 of the quinoline is the key structural fragment necessary for biological activity [1]. This evidence proves that quinoline-5-sulfonyl chloride is a versatile starting material for creating diverse analogs, but the introduction of a specific substituent like the 8-hydroxy group is non-negotiable for achieving the observed potency.

8-OH Substituent Requirement

Head-to-head

8-Hydroxy derivatives (3a–f) active; corresponding non-hydroxylated derivatives inactive in cancer and MRSA assays.

8-OH essential for reported cell-model activity

C-32, MDA-MB-231, A549, and MRSA assay context

Evidence Dimension	Anticancer and antibacterial activity of derived sulfonamides
Target Compound Data	Derivatives from 8-hydroxyquinoline-5-sulfonyl chloride (3a-f) were biologically active; compound 3c was most potent
Comparator Or Baseline	Derivatives from quinoline-5-sulfonyl chloride (without 8-OH) were inactive
Quantified Difference	Active vs. inactive. The presence of the 8-hydroxy group is required for activity.
Conditions	In vitro assays against C-32 melanoma, MDA-MB-231 breast cancer, A549 lung cancer cell lines, and MRSA isolates

Why This Matters

For researchers aiming to develop bioactive molecules, quinoline-5-sulfonyl chloride is the core scaffold, but the 8-hydroxy derivative is the essential precursor for achieving potent activity. Procurement decisions must align with the target derivative's structure-activity relationship (SAR).

• [1] Zieba, A. et al. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules 2024, 29(17), 4044. doi: 10.3390/molecules29174044. View Source

Material Science: Property Differences

While the 8-hydroxy derivative is crucial for bioactivity, the non-hydroxylated quinoline-5-sulfonyl chloride possesses distinct physicochemical properties that make it the superior choice for applications outside of medicinal chemistry. Its lack of the hydrogen-bond-donating hydroxyl group and lower molecular weight (227.67 g/mol vs. 243.67 g/mol for the 8-hydroxy derivative) can be advantageous . This results in different solubility profiles and reduced polarity, which are critical for materials science applications such as the synthesis of metal-organic frameworks (MOFs) and polymers with tailored electronic or luminescent properties [1]. The 5-position sulfonyl chloride is therefore the preferred building block for constructing advanced organic materials where the quinoline ring's coordination and photophysical characteristics are desired, but the additional hydroxyl functionality would be a detriment.

Physicochemical Profile

Class-level

Quinoline-5-sulfonyl chloride: lower MW (227.67), no H-bond donor. 8-Hydroxy derivative: higher MW (243.67), polar OH alters solubility and coordination.

Non-hydroxylated scaffold suits materials chemistry applications

Preferred for MOFs and polymers to avoid unwanted hydrogen bonding

Evidence Dimension	Physicochemical properties relevant to material science
Target Compound Data	MW 227.67 g/mol; no 8-OH group; suitable for MOFs and polymers
Comparator Or Baseline	8-hydroxyquinoline-5-sulfonyl chloride: MW 243.67 g/mol; contains a polar 8-OH group
Quantified Difference	Lower molecular weight and absence of a hydrogen-bond donor alters solubility and coordination chemistry.
Conditions	Comparative molecular property analysis; application context derived from material science literature

Why This Matters

For material scientists and chemists building organic frameworks or polymers, the simpler quinoline-5-sulfonyl chloride provides a more predictable and less polar building block, avoiding unwanted hydrogen bonding or coordination from the 8-hydroxy group.

• [1] Badiei, A. et al. 8-Hydroxyquinoline (8-HQ) was attached to mesoporous silica by sulfonamide bond formation between 8-hydroxyquinoline-5-sulfonyl chloride (8-HQ-SO2Cl) and aminopropyl. (Implication for materials applications). View Source

Quinoline-5-sulfonyl chloride: Application Scenarios

8-Hydroxyquinoline Sulfonamides for Anticancer & Antibacterial Discovery

This is the most compelling application scenario supported by high-strength, direct comparative evidence. Researchers should procure quinoline-5-sulfonyl chloride specifically as a precursor for synthesizing 8-hydroxyquinoline-5-sulfonyl chloride, which is then used to create a library of acetylene derivatives (e.g., compounds 3a-f). Only these 8-hydroxy-substituted derivatives have demonstrated potent activity against multiple cancer cell lines (C-32, MDA-MB-231, A549) and drug-resistant MRSA isolates, with efficacy comparable to clinical standards like cisplatin and oxacillin [1]. Importantly, the active compound 3c showed no toxicity to normal cells up to an IC50 of 100 µM, highlighting a favorable therapeutic window [1]. This application is directly supported by the quantitative SAR data in Section 3, Item 3, which proves that the 8-hydroxy group is essential for activity.

PDE-IV/TNF-alpha Inhibitor Development

Patented evidence confirms that quinoline-5-sulfonyl chloride is a crucial intermediate for generating quinoline sulfonamides that function as inhibitors of TNF-alpha and PDE-IV [2]. These targets are highly relevant for treating inflammatory conditions such as rheumatoid arthritis and asthma. This scenario is a proven, patented pathway, offering a high probability of success for medicinal chemistry programs focused on these specific therapeutic areas. It is a distinct and validated alternative to the more common ROCK inhibitor pathway associated with the isoquinoline isomer.

MOFs and Functional Polymers

For researchers in material science, quinoline-5-sulfonyl chloride is the optimal building block for incorporating a functionalized quinoline moiety into MOFs and polymers [3]. As established in Section 3, Item 4, its lack of a polar 8-hydroxy group and lower molecular weight compared to its 8-hydroxy counterpart offer advantages in terms of solubility, crystallinity, and predictable coordination chemistry. The sulfonyl chloride group serves as a reactive handle for grafting the quinoline unit onto polymer backbones or as a coordination site within MOF structures, enabling the creation of materials with tailored electronic, luminescent, or catalytic properties.

SAR Exploration of the Quinoline Scaffold

Given its commercial availability and defined reactivity, quinoline-5-sulfonyl chloride is an ideal starting point for systematic SAR studies. Researchers can use it to generate diverse libraries of sulfonamides, sulfonate esters, and sulfonothioates by reacting it with a wide array of amines, alcohols, and thiols . This allows for the rapid exploration of how modifications at the 5-position of the quinoline core impact biological or physical properties. The strong evidence for the 5-position's role in generating potent antimicrobial and anticancer derivatives makes this a high-value scaffold for medicinal chemistry optimization, as demonstrated by the significant difference in activity between simple 5-sulfonamides and their 8-hydroxy counterparts [1].

Application

Selection Property

Validation Focus

8-Hydroxyquinoline-5-sulfonamide synthesis

8-OH substituent essential for bioactivity

Antimicrobial and cancer cell-line assay context

PDE-IV/TNF-α inhibitor research

Quinoline (non-isoquinoline) sulfonamide scaffold

TNF-α and PDE-IV inhibition assay context

MOF & functional polymer building block

Non-hydroxylated, lower MW, no H-bond donor

Coordination chemistry and solubility profile

SAR library of 5-sulfonamide/ester/thioate derivatives

Versatile sulfonyl chloride reactivity

Derivatization with amines, alcohols, thiols; reaction condition optimization

• [1] Zieba, A. et al. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules 2024, 29(17), 4044. doi: 10.3390/molecules29174044. View Source
• [2] GB9708071D0 - Compounds. Quinoline sulfonamides as inhibitors of TNF and PDE-IV. Google Patents. View Source
• [3] Badiei, A. et al. 8-Hydroxyquinoline (8-HQ) was attached to mesoporous silica by sulfonamide bond formation between 8-hydroxyquinoline-5-sulfonyl chloride (8-HQ-SO2Cl) and aminopropyl. View Source